Cas no 2228123-86-0 (2-amino-2-{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylcyclopropyl}acetic acid)

• Product Name: 2-amino-2-{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylcyclopropyl}acetic acid
• CAS No: 2228123-86-0
• MF: C₁₁H₁₆N₄O₂
• MW: 236.270341873169
• CID: 6580884
• PubChem ID: 165965791
• Update Time: 2025-06-12

2-amino-2-{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylcyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylcyclopropyl}acetic acid
• EN300-1754970
• 2-amino-2-{1-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]cyclopropyl}acetic acid
• 2228123-86-0

• Inchi： 1S/C11H16N4O2/c12-9(10(16)17)11(3-4-11)8-6-15(14-13-8)5-7-1-2-7/h6-7,9H,1-5,12H2,(H,16,17)
• InChI Key： MZYOOWXHHCPJDR-UHFFFAOYSA-N
• SMILES： OC(C(C1(C2=CN(CC3CC3)N=N2)CC1)N)=O

Computed Properties

• Exact Mass: 236.12732577g/mol
• Monoisotopic Mass: 236.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 94Ų

Additional information on 2-amino-2-{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylcyclopropyl}acetic acid

Comprehensive Overview of 2-amino-2-{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylcyclopropyl}acetic acid (CAS No. 2228123-86-0)

In the rapidly evolving field of medicinal chemistry and drug discovery, 2-amino-2-{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylcyclopropyl}acetic acid (CAS No. 2228123-86-0) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclopropyl and 1,2,3-triazole motifs, is being extensively studied for its potential applications in bioactive small molecules and pharmaceutical intermediates. Researchers are particularly intrigued by its structural complexity, which combines a cyclopropylmethyl group with a triazole ring, offering a versatile scaffold for drug design.

The compound's CAS number 2228123-86-0 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its amino acid derivative nature also makes it a candidate for exploring peptide mimetics and enzyme inhibitors. Given the current focus on targeted therapies and precision medicine, this molecule's ability to modulate specific biological pathways is under rigorous investigation.

One of the key reasons for the heightened interest in 2-amino-2-{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylcyclopropyl}acetic acid is its potential role in addressing drug resistance—a major challenge in modern therapeutics. The 1,2,3-triazole moiety, known for its stability and hydrogen-bonding capabilities, is often leveraged in fragment-based drug discovery. Additionally, the cyclopropyl group's steric and electronic properties can enhance metabolic stability, a critical factor in lead optimization.

From a synthetic chemistry perspective, the compound's multi-functional groups present both opportunities and challenges. The amino acid functionality allows for further derivatization, enabling the creation of prodrugs or bioconjugates. Meanwhile, the triazole ring's click chemistry compatibility makes it a valuable tool for chemical biology applications. These attributes align well with the increasing demand for modular synthesis and diversity-oriented libraries in drug discovery.

In the context of AI-driven drug design, 2-amino-2-{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylcyclopropyl}acetic acid is a prime example of how computational tools can predict molecular interactions and binding affinities. Its 3D conformation and electronic distribution are often analyzed using quantum mechanical calculations and molecular docking simulations. Such approaches are pivotal in accelerating the identification of novel therapeutics for complex diseases.

Another area where this compound garners attention is in green chemistry and sustainable synthesis. The push for eco-friendly methodologies has led to innovations in constructing its cyclopropyl and triazole frameworks using catalytic processes and renewable reagents. This aligns with the broader pharmaceutical industry's commitment to reducing environmental impact while maintaining synthetic efficiency.

As the scientific community continues to explore 2-amino-2-{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylcyclopropyl}acetic acid, its potential extends beyond traditional small-molecule drugs. Its structural motifs are being investigated for applications in biomaterials and diagnostic probes, highlighting its interdisciplinary appeal. With ongoing advancements in analytical techniques like NMR spectroscopy and mass spectrometry, researchers can now delve deeper into its physicochemical properties and biological behavior.

In summary, 2-amino-2-{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylcyclopropyl}acetic acid (CAS No. 2228123-86-0) represents a compelling case study in modern chemical research. Its multifunctional architecture, combined with its relevance to cutting-edge therapeutic strategies, positions it as a molecule worth watching in the coming years. Whether in drug development, chemical biology, or sustainable chemistry, this compound exemplifies the synergy between innovation and practical application.